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Compound of Interest

Compound Name: Methyl valerate

Cat. No.: B166316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of methyl valerate, a

crucial physical property for various applications in research and development. This document

summarizes quantitative data, details experimental protocols for density determination, and

presents a visualization of the temperature-density relationship.

Quantitative Data: Density of Methyl Valerate
The density of a substance is a fundamental physical property, defined as its mass per unit

volume. For methyl valerate, a fatty acid methyl ester, density is influenced by temperature.

The following table summarizes experimental data for the liquid density of methyl valerate at

various temperatures.
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Temperature (K) Temperature (°C) Density (g/cm³)

283.15 10 0.893

288.15 15 0.888

293.15 20 0.884

298.15 25 0.879

303.15 30 0.874

308.15 35 0.869

313.15 40 0.864

318.15 45 0.859

323.15 50 0.854

328.15 55 0.849

333.15 60 0.844

338.15 65 0.839

343.15 70 0.834

348.15 75 0.829

353.15 80 0.824

358.15 85 0.819

363.15 90 0.814

Note: This data is compiled from critically evaluated experimental data.[1] Additional reported

values include 0.8947 g/cm³ at 20°C (68°F)[2][3], a range of 0.890 to 0.893 g/cm³ at 20°C[4],

and 0.875 g/mL at 25°C[5][6][7].

Experimental Protocols for Density Measurement
The determination of liquid density is a routine yet critical measurement in a laboratory setting.

Two common and accurate methods for this purpose are pycnometry and the use of an
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oscillating U-tube densitometer.

Pycnometry
This gravimetric method relies on the precise measurement of the mass of a known volume of

liquid.

Protocol:

Cleaning and Calibration: A pycnometer, a glass flask with a specific, calibrated volume, is

thoroughly cleaned and dried. Its empty mass is accurately measured using an analytical

balance.

Filling: The pycnometer is then filled with the liquid sample, in this case, methyl valerate.

Care must be taken to avoid the presence of air bubbles.

Thermostatting: The filled pycnometer is placed in a thermostat-controlled water bath to bring

the liquid to the desired temperature.

Weighing: Once thermal equilibrium is reached, the pycnometer is removed, carefully dried

on the outside, and its total mass is measured.

Calculation: The density (ρ) is calculated using the following formula:

ρ = (m_filled - m_empty) / V

where:

m_filled is the mass of the filled pycnometer.

m_empty is the mass of the empty pycnometer.

V is the calibrated volume of the pycnometer.

Oscillating U-tube Densitometer
This method measures the change in the resonant frequency of a U-shaped tube when it is

filled with the sample liquid.
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Protocol:

Instrument Calibration: The instrument is calibrated using two substances of known density,

typically dry air and deionized water.

Sample Injection: The methyl valerate sample is injected into the clean, dry U-tube,

ensuring no air bubbles are present.

Temperature Control: The instrument's built-in Peltier element controls the temperature of the

U-tube to the desired setpoint.

Measurement: The instrument electronically excites the U-tube, causing it to oscillate. The

resonant frequency of the oscillation is measured.

Density Calculation: The instrument's software automatically calculates the density of the

sample based on the measured frequency and the initial calibration.

Visualization
Temperature-Density Relationship of Methyl Valerate
The following diagram illustrates the inverse relationship between the temperature and the

density of liquid methyl valerate. As the temperature increases, the kinetic energy of the

molecules increases, leading to an expansion in volume and a decrease in density.

Factors Affecting Methyl Valerate Density

Conceptual Representation
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Caption: Relationship between temperature and the density of methyl valerate.

Experimental Workflow for Density Determination
The following diagram outlines the general workflow for the experimental determination of liquid

density using either pycnometry or an oscillating U-tube densitometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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